Cas no 5133-69-7 (3H-1,2,4-Triazol-3-one, 5-butyl-2,4-dihydro-2-phenyl-)

3H-1,2,4-Triazol-3-one, 5-butyl-2,4-dihydro-2-phenyl- structure
5133-69-7 structure
Product name:3H-1,2,4-Triazol-3-one, 5-butyl-2,4-dihydro-2-phenyl-
CAS No:5133-69-7
MF:C12H15N3O
MW:217.267002344131
CID:1571358

3H-1,2,4-Triazol-3-one, 5-butyl-2,4-dihydro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazol-3-one, 5-butyl-2,4-dihydro-2-phenyl-
    • 3-Butyl-1-phenyl-Δ2-1,2,4-triazolin-5-one
    • 3-Butyl-1-phenyl-1H-1,2,4-triazol-5(4H)-one
    • 5-n-Butyl-2,4-dihydro-2-phenyl-3H-1,2,4-triazol-3-one
    • 3H-1,2,4-Triazol-3-one, 5-butyl-1,2-dihydro-2-phenyl-
    • Inchi: 1S/C12H15N3O/c1-2-3-9-11-13-12(16)15(14-11)10-7-5-4-6-8-10/h4-8H,2-3,9H2,1H3,(H,13,14,16)
    • InChI Key: UQKOWYYBLGSUHO-UHFFFAOYSA-N
    • SMILES: N1C(CCCC)=NC(=O)N1C1=CC=CC=C1

Computed Properties

  • Exact Mass: 217.12165

Experimental Properties

  • PSA: 44.7

3H-1,2,4-Triazol-3-one, 5-butyl-2,4-dihydro-2-phenyl- Related Literature

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